Cas no 1261952-70-8 (4-fluoro-3-(2-methylphenyl)benzoic acid)

• Product Name: 4-fluoro-3-(2-methylphenyl)benzoic acid
• CAS No: 1261952-70-8
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD18318913
• CID: 2620633
• Update Time: 2025-05-20

4-fluoro-3-(2-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(2-methylphenyl)benzoic acid

• MDL： MFCD18318913
• Inchi： 1S/C14H11FO2/c1-9-4-2-3-5-11(9)12-8-10(14(16)17)6-7-13(12)15/h2-8H,1H3,(H,16,17)
• InChI Key： ZPSLCBZMJRSBTE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 230.07400

Experimental Properties

• PSA: 37.30000
• LogP: 3.49930

Additional information on 4-fluoro-3-(2-methylphenyl)benzoic acid

Recent Advances in the Study of 4-fluoro-3-(2-methylphenyl)benzoic acid (CAS: 1261952-70-8) in Chemical Biology and Pharmaceutical Research

The compound 4-fluoro-3-(2-methylphenyl)benzoic acid (CAS: 1261952-70-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic carboxylic acid derivative, characterized by its unique fluorinated and methyl-substituted phenyl rings, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of drug discovery and development.

One of the key areas of interest is the role of 4-fluoro-3-(2-methylphenyl)benzoic acid as a building block in the synthesis of novel small-molecule inhibitors. Researchers have utilized its structural features to design compounds targeting specific enzymes and receptors involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of COX-2 inhibitors, resulting in enhanced selectivity and reduced gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its applications in inflammation, this compound has also been explored in the context of cancer therapy. A recent preprint on bioRxiv highlighted its use as a precursor in the development of PARP inhibitors, which are critical in targeting DNA repair mechanisms in cancer cells. The fluorinated phenyl ring was found to improve the pharmacokinetic properties of the resulting inhibitors, including better blood-brain barrier penetration and metabolic stability.

Another notable advancement is the application of 4-fluoro-3-(2-methylphenyl)benzoic acid in proteolysis-targeting chimeras (PROTACs). A 2024 study in Nature Chemical Biology reported its integration into bifunctional molecules designed to degrade disease-causing proteins. The compound's ability to serve as a linker between target-binding and E3 ligase-recruiting moieties was attributed to its optimal length and rigidity, facilitating efficient protein degradation.

Beyond its therapeutic potential, recent research has also delved into the compound's physicochemical properties. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity, which are crucial for further derivatization. These studies have revealed that the fluorine atom at the 4-position significantly influences the compound's acidity and hydrogen-bonding capacity, making it a versatile intermediate in medicinal chemistry.

In conclusion, 4-fluoro-3-(2-methylphenyl)benzoic acid (CAS: 1261952-70-8) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its multifaceted applications—from enzyme inhibition to protein degradation—underscore its importance in modern drug discovery. Future research is expected to explore its potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further solidifying its role as a key player in the field.